Cas no 341-41-3 (1-Bromo-4-fluoronaphthalene)

• Product Name: 1-Bromo-4-fluoronaphthalene
• CAS No: 341-41-3
• MF: C₁₀H₆BrF
• MW: 225.057045459747
• MDL: MFCD00051473
• CID: 36931
• PubChem ID: 67647
• Update Time: 2025-11-02

1-Bromo-4-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-fluoronaphthalene
• 1-Brom-4-fluor-naphthalin
• 1-fluoro-4-bromonaphthalene
• 4-bromo-1-fluoronaphthalene
• 4-fluoro-1-bromonaphthalene
• EINECS 206-434-9
• VAUJZKBFENPOCH-UHFFFAOYSA-N
• Naphthalene, 1-bromo-4-fluoro-
• 1-bromo 4-fluoronaphthalene
• KSC493C4T
• 1-bromo-4-fluoro naphthalene
• SBB096776
• TRA0063914
• AK307207
• AB1010772
• ST450
• 1-Bromo-4-fluoronaphthalene, 97%
• EN300-352280
• CS-W013050
• B3797
• 341-41-3
• AKOS003349450
• SY021554
• SCHEMBL155660
• FT-0607505
• MFCD00051473
• NS00041873
• PS-7786
• DTXSID30187691
• DTXCID90110182
• 1-bromo-4-fluoro-naphthalene
• DB-019082
• 1-Fluoro-4-bromonaphthalene; 4-Fluoro-1-naphthyl Bromide;
• 206-434-9
• 1-Bromo-4-fluoronaphthalene

• MDL： MFCD00051473
• Inchi： 1S/C10H6BrF/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6H
• InChI Key： VAUJZKBFENPOCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)F
• BRN： 2085804

Computed Properties

• Exact Mass: 223.96400
• Monoisotopic Mass: 223.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.563
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 281.4°Cat760mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.638
• PSA: 0.00000
• LogP: 3.74140
• Solubility: Not available

1-Bromo-4-fluoronaphthalene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-4-fluoronaphthalene

1-Bromo-4-fluoronaphthalene (CAS 341-41-3): Properties, Applications, and Industry Insights

1-Bromo-4-fluoronaphthalene (CAS 341-41-3) is a halogenated naphthalene derivative that has gained significant attention in organic synthesis and material science. This compound, with its unique bromine-fluorine substitution pattern, serves as a versatile building block for various chemical transformations. The molecular formula C₁₀H₆BrF and molecular weight of 225.06 g/mol make it particularly useful in cross-coupling reactions and pharmaceutical intermediates synthesis.

The growing interest in fluorinated aromatic compounds has positioned 1-Bromo-4-fluoronaphthalene as a valuable reagent in modern chemistry. Researchers frequently search for "1-Bromo-4-fluoronaphthalene synthesis" and "CAS 341-41-3 applications," reflecting its importance in both academic and industrial settings. Recent advancements in catalyzed coupling reactions have further expanded its utility, particularly in the development of organic electronic materials and liquid crystal displays.

From a chemical properties perspective, 1-Bromo-4-fluoronaphthalene exhibits characteristic features of both halogenated and fluorinated compounds. The bromine atom at position 1 provides an excellent leaving group for nucleophilic substitution reactions, while the fluorine atom at position 4 influences the compound's electron distribution and reactivity. This combination makes it particularly valuable for creating complex molecular architectures in medicinal chemistry and materials science.

The compound's thermal stability (typically stable at room temperature) and solubility profile (soluble in common organic solvents like dichloromethane and tetrahydrofuran) contribute to its widespread laboratory use. Many researchers investigating "halogenated naphthalene derivatives" or "fluorinated building blocks" find 1-Bromo-4-fluoronaphthalene to be an essential reagent in their synthetic toolkit.

In pharmaceutical applications, 1-Bromo-4-fluoronaphthalene serves as a precursor for various biologically active compounds. The pharmaceutical industry's growing focus on fluorine-containing drugs (which currently represent about 20-30% of all pharmaceuticals) has increased demand for such intermediates. The compound's ability to participate in Suzuki-Miyaura coupling and Buchwald-Hartwig amination makes it valuable for creating diverse molecular scaffolds.

Material scientists value 1-Bromo-4-fluoronaphthalene for its role in developing organic semiconductors and photovoltaic materials. The push toward green energy solutions has driven research into more efficient organic light-emitting diodes (OLEDs), where fluorinated naphthalene derivatives often serve as key components. Searches for "fluoronaphthalene in OLEDs" and "organic electronics building blocks" frequently lead researchers to this compound.

The global market for fluorinated aromatic compounds like 1-Bromo-4-fluoronaphthalene continues to expand, with Asia-Pacific regions showing particularly strong growth. This reflects broader trends in specialty chemicals demand and the pharmaceutical industry's expansion. Quality standards for this compound typically require ≥97% purity, with HPLC and NMR characterization being common quality control measures.

Environmental and handling considerations for 1-Bromo-4-fluoronaphthalene follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically occurs in amber glass bottles under inert atmosphere to maintain stability.

Future research directions involving 1-Bromo-4-fluoronaphthalene may explore its potential in metal-organic frameworks (MOFs) or as a precursor for advanced polymeric materials. The compound's unique electronic properties make it interesting for molecular electronics applications, particularly as the field moves toward smaller and more efficient devices.

For researchers and industrial users, sourcing high-quality 1-Bromo-4-fluoronaphthalene (CAS 341-41-3) requires attention to supplier reliability and analytical documentation. Many manufacturers now provide detailed technical data sheets and certificates of analysis to meet the stringent requirements of pharmaceutical and electronic applications.

In conclusion, 1-Bromo-4-fluoronaphthalene represents an important class of fluorinated aromatic compounds with wide-ranging applications from drug discovery to advanced materials. Its unique combination of halogen reactivity and fluorine effects ensures its continued relevance in chemical research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemists across multiple disciplines.